8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
Description
“8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” is a compound with the molecular weight of 226.12 . It is a solid substance that should be stored in a dark place, under an inert atmosphere, at room temperature .
Molecular Structure Analysis
The linear formula of “8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” is C10H12BrN . The InChI code is 1S/C10H12BrN/c11-9-5-4-8-3-1-2-6-12-10(8)7-9/h4-5,7,12H,1-3,6H2 .Physical And Chemical Properties Analysis
“8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” is a solid substance . It should be stored in a dark place, under an inert atmosphere, at room temperature .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine involves the condensation of 2-amino-5-bromo-1-methylbenzene with cyclohexanone followed by reduction and cyclization.", "Starting Materials": [ "2-amino-5-bromo-1-methylbenzene", "cyclohexanone", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Condensation of 2-amino-5-bromo-1-methylbenzene with cyclohexanone in the presence of acetic acid and sulfuric acid to form 8-bromo-1-methyl-2-cyclohexen-1-one.", "Step 2: Reduction of 8-bromo-1-methyl-2-cyclohexen-1-one with sodium borohydride in the presence of acetic acid and water to form 8-bromo-1-methyl-2-cyclohexanol.", "Step 3: Cyclization of 8-bromo-1-methyl-2-cyclohexanol with sodium hydroxide in the presence of water to form 8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine." ] } | |
CAS RN |
1781844-70-9 |
Molecular Formula |
C10H13BrN2 |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
